Cas no 2228314-57-4 (1-(5-Chloro-2-fluoropyridin-3-yl)ethane-1,2-diol)

• Product Name: 1-(5-Chloro-2-fluoropyridin-3-yl)ethane-1,2-diol
• CAS No: 2228314-57-4
• MF: C₇H₇ClFNO₂
• MW: 191.587384462357
• CID: 5760891
• PubChem ID: 165720790
• Update Time: 2025-05-22

1-(5-Chloro-2-fluoropyridin-3-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• EN300-1977679
• 2228314-57-4
• 1-(5-chloro-2-fluoropyridin-3-yl)ethane-1,2-diol
• 1-(5-Chloro-2-fluoropyridin-3-yl)ethane-1,2-diol

• Inchi： 1S/C7H7ClFNO2/c8-4-1-5(6(12)3-11)7(9)10-2-4/h1-2,6,11-12H,3H2
• InChI Key： REUXNVNFFJZNAS-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)C(CO)O)F

Computed Properties

• Exact Mass: 191.0149343g/mol
• Monoisotopic Mass: 191.0149343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 53.4Ų

Additional information on 1-(5-Chloro-2-fluoropyridin-3-yl)ethane-1,2-diol

Compound CAS No 2228314-57-4: 1-(5-Chloro-2-fluoropyridin-3-yl)ethane-1,2-diol

Compound CAS No 2228314-57-4, also known as 1-(5-Chloro-2-fluoropyridin-3-yl)ethane-1,2-diol, is a highly specialized chemical compound with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. The molecule consists of a pyridine ring substituted with chlorine and fluorine atoms, along with a diol group attached to the nitrogen atom. This combination of functional groups imparts versatile reactivity and selectivity, making it a valuable building block in organic synthesis.

The synthesis of 1-(5-Chloro-2-fluoropyridin-3-yl)ethane-1,2-diol involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. The compound's diol group is particularly important for its ability to form hydrogen bonds, which is crucial for its solubility and interaction with biological systems.

In terms of applications, CAS No 2228314-57-4 has shown promise in the development of new drug candidates. Its ability to act as a chiral auxiliary or a ligand in asymmetric catalysis has been explored in recent studies. For instance, researchers have utilized this compound to enhance the enantioselectivity of certain reactions, leading to the production of optically pure compounds that are essential in pharmaceutical manufacturing.

Another area where this compound has demonstrated potential is in agrochemicals. The presence of halogen substituents on the pyridine ring contributes to its pesticidal activity, making it a candidate for the development of new insecticides or fungicides. Recent field trials have indicated that formulations containing this compound exhibit high efficacy against various agricultural pests without adverse effects on non-target organisms.

The physical properties of 1-(5-Chloro-2-fluoropyridin-3-yl)ethane-1,2-diol are well-documented. It has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its stability under various conditions has been tested extensively, confirming its suitability for use in both laboratory and industrial settings.

From an environmental standpoint, the biodegradation of this compound has been studied to assess its impact on ecosystems. Research indicates that it undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in the environment. This characteristic is particularly important for regulatory compliance and sustainable practices.

In conclusion, CAS No 2228314-57-4, or 1-(5-Chloro-2-fluoropyridin-3-yl)ethane-1,2-diol, is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research and development.